Cas no 21693-51-6 (Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-)
21693-51-6 structure
Product Name:Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-
Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl-
- 1,5,8-trimethyl-1,2,3,4-tetrahydronaphthalene
- 1,5,8-Trimethyltetraline
- 1,5,8-TRIMETHYLTETRALIN
- 1,5,8-Trimethyltetraline1000µg
- 5,6,7,8-Tetrahydro-1,4,5-trimethylnaphthalen
- Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl
- 1,2,3,4-TETRAHYDRO-1,5,8-TRIMETHYLNAPHTHALENE
- Naphthalene, 1,2,3,4-tetrahydro-1,5,8-trimethyl-
- FT-0759202
- 21693-51-6
- 9IUN61E4YV
- DTXSID00944298
- OIIJXQMSEYQDDI-UHFFFAOYSA-N
- 1,5,8-Trimethyltetralin, (+/-)-
- 1,2,3,4-Tetrahydro-1,5,8-trimethyl-naphthalene
- UNII-9IUN61E4YV
- NAPHTHALENE, 1,2,3,4-TETRAHYDRO-4,5,8-TRIMETHYL-
- AKOS006273625
- (+/-)-1,5,8-TRIMETHYLTETRALIN
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- Inchi: 1S/C13H18/c1-9-7-8-11(3)13-10(2)5-4-6-12(9)13/h7-8,10H,4-6H2,1-3H3
- InChI Key: OIIJXQMSEYQDDI-UHFFFAOYSA-N
- SMILES: C1(C)C2C(C)=CC=C(C)C=2CCC1
Computed Properties
- Exact Mass: 174.14100
- Monoisotopic Mass: 174.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0.00000
- LogP: 3.74320
Naphthalene,1,2,3,4-tetrahydro-1,5,8-trimethyl- Related Literature
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Xiaobo Liu,Yawen Liu,Pan Li,Jiangfan Yang,Fang Wang,Eunhye Kim,Yuanyuan Wu,Puming He,Bo Li,Youying Tu RSC Adv. 2021 11 12074
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